3-(5-Nitrofuran-2-yl)-1-(propan-2-yl)-1H-pyrazole-4-carbonitrile

• CAS RN: 61620-62-0
• Molecular Formula: C11H10N4O3
• Molecular Weight: 246.22 g/mol
• IUPAC Name: 3-(5-nitrofuran-2-yl)-1-propan-2-ylpyrazole-4-carbonitrile
• InChI: InChI=1S/C11H10N4O3/c1-7(2)14-6-8(5-12)11(13-14)9-3-4-10(18-9)15(16)17/h3-4,6-7H,1-2H3
• InChI Key: MMNATQOTPCRNGG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C=C(C(=N1)C2=CC=C(O2)[N+](=O)[O-])C#N

Description

3-(5-Nitrofuran-2-yl)-1-(propan-2-yl)-1H-pyrazole-4-carbonitrile is a useful research compound. Its molecular formula is C11H10N4O3 and its molecular weight is 246.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Stir an admixture of 3.4 g of finely pulverized 1-isopropyl-3-(5-nitro-2-furyl)pyrazole-4-carboxaldehydeoxime in 15 ml of 1,2-dichloroethane with 1.8 g of thionyl chloride for 80 minutes at 55° C. Evaporate the resulting solution to dryness in vacuo and then evaporate to dryness twice more after mixing with 1,2-dichloroethane to obtain a 99% yield of 1-isopropyl-3-(5-nitro-2-furyl)pyrazole-4-carbonitrile [m.p. 181° to 182° C (from ethanol)].